Cas no 2228781-94-8 (4-(2-bromopropyl)-3,6-dichloropyridazine)

• Product Name: 4-(2-bromopropyl)-3,6-dichloropyridazine
• CAS No: 2228781-94-8
• MF: C₇H₇BrCl₂N₂
• MW: 269.953878641129
• CID: 6141774
• PubChem ID: 165964447
• Update Time: 2025-05-21

4-(2-bromopropyl)-3,6-dichloropyridazine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromopropyl)-3,6-dichloropyridazine
• EN300-1927520
• 2228781-94-8

• Inchi： 1S/C7H7BrCl2N2/c1-4(8)2-5-3-6(9)11-12-7(5)10/h3-4H,2H2,1H3
• InChI Key： SDXJYMNADVYDCX-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=C(N=NC(=C1)Cl)Cl

Computed Properties

• Exact Mass: 267.91697g/mol
• Monoisotopic Mass: 267.91697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8Ų

Additional information on 4-(2-bromopropyl)-3,6-dichloropyridazine

Recent Advances in the Study of 4-(2-bromopropyl)-3,6-dichloropyridazine (CAS: 2228781-94-8)

The compound 4-(2-bromopropyl)-3,6-dichloropyridazine (CAS: 2228781-94-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromopropyl and dichloropyridazine functional groups, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on elucidating its synthetic pathways, reactivity, and biological activities, providing valuable insights for further exploration.

One of the key areas of interest is the compound's role as a versatile intermediate in organic synthesis. Researchers have demonstrated that 4-(2-bromopropyl)-3,6-dichloropyridazine can undergo nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This reactivity has been leveraged to synthesize novel derivatives with potential pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridazine-based inhibitors targeting kinase enzymes, with 4-(2-bromopropyl)-3,6-dichloropyridazine serving as a critical building block.

In addition to its synthetic utility, the biological activity of 4-(2-bromopropyl)-3,6-dichloropyridazine has been a focal point of recent investigations. Preliminary in vitro studies have indicated that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Further mechanistic studies are underway to elucidate its mode of action and optimize its efficacy. Notably, a collaborative research team from Harvard University and MIT has identified its interaction with specific protein targets, opening new avenues for structure-activity relationship (SAR) studies.

The agrochemical industry has also shown interest in 4-(2-bromopropyl)-3,6-dichloropyridazine due to its herbicidal and fungicidal properties. Field trials conducted in 2022 revealed that derivatives of this compound could effectively control a broad spectrum of plant pathogens while exhibiting low toxicity to non-target organisms. These findings have spurred further research into its environmental impact and potential for commercialization.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 4-(2-bromopropyl)-3,6-dichloropyridazine. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproducts. For example, a team at the University of California, Berkeley, has developed a novel catalytic system that enhances the selectivity of the bromination step, addressing one of the key bottlenecks in the synthesis process.

In conclusion, 4-(2-bromopropyl)-3,6-dichloropyridazine (CAS: 2228781-94-8) represents a promising compound with multifaceted applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, and future research is expected to further explore its therapeutic and industrial relevance. The integration of computational modeling and high-throughput screening techniques may accelerate the discovery of novel derivatives with enhanced properties, solidifying its position as a valuable tool in modern chemistry.